Cas no 63998-43-6 (1-Propanone, 1-(2,3,4,5-tetrahydro-1-benzothiepin-7-yl)-)

• Product Name: 1-Propanone, 1-(2,3,4,5-tetrahydro-1-benzothiepin-7-yl)-
• CAS No: 63998-43-6
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 1672453
• Update Time: 2024-09-03

1-Propanone, 1-(2,3,4,5-tetrahydro-1-benzothiepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,3,4,5-tetrahydro-1-benzothiepin-7-yl)-

• Inchi： 1S/C13H16OS/c1-2-12(14)10-6-7-13-11(9-10)5-3-4-8-15-13/h6-7,9H,2-5,8H2,1H3
• InChI Key： FUMXJRCDWMOFKG-UHFFFAOYSA-N
• SMILES： C(C1C=C2C(=CC=1)SCCCC2)(=O)CC

Computed Properties

• Exact Mass: 220.09228

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 378.4±41.0 °C(Predicted)
• PSA: 17.07